Butoxy(dichloro)(prop-2-en-1-yl)silane

• CAS No.: 141031-37-0
• Molecular Formula: C7H14Cl2OSi
• Molecular Weight: 213.17 g/mol
• IUPAC Name: butoxy-dichloro-prop-2-enylsilane
• InChI: InChI=1S/C7H14Cl2OSi/c1-3-5-6-10-11(8,9)7-4-2/h4H,2-3,5-7H2,1H3
• InChI Key: TUUVQELAQSGJNB-UHFFFAOYSA-N
• Canonical SMILES: CCCCO[Si](CC=C)(Cl)Cl

Description

Butoxy(dichloro)(prop-2-en-1-yl)silane: is a chemical compound with the molecular formula C7H14Cl2OSi . It is a member of the silane family, which are compounds containing silicon atoms bonded to hydrogen and/or organic groups. This compound is characterized by the presence of butoxy, dichloro, and prop-2-en-1-yl groups attached to a silicon atom.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of butoxy(dichloro)(prop-2-en-1-yl)silane typically involves the reaction of dichlorosilane with butanol and prop-2-en-1-yl derivatives under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

This method ensures high yield and purity of the target compound .

Chemical Reactions Analysis

Types of Reactions

Butoxy(dichloro)(prop-2-en-1-yl)silane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanol derivatives.

Reduction: Reduction reactions can convert the dichloro groups to hydrosilane groups.

Substitution: Nucleophilic substitution reactions can replace the chlorine atoms with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and ozone.

Reduction: Reducing agents such as lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and alcohols are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include silanol derivatives, hydrosilane derivatives, and various substituted silanes .

Scientific Research Applications

Butoxy(dichloro)(prop-2-en-1-yl)silane has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds.

Biology: The compound is utilized in the modification of biomolecules for research purposes.

Industry: The compound is used in the production of coatings, adhesives, and sealants.

Mechanism of Action

The mechanism of action of butoxy(dichloro)(prop-2-en-1-yl)silane involves the interaction of its silicon atom with various molecular targets. The silicon atom can form stable bonds with oxygen and fluorine atoms, making it a versatile compound for various chemical reactions. The pathways involved include nucleophilic substitution and radical reactions .

Comparison with Similar Compounds

Similar Compounds

• Trichloro(prop-2-en-1-yl)silane
• Butoxy(trichloro)silane
• Dichloro(methyl)(prop-2-en-1-yl)silane

Uniqueness

Butoxy(dichloro)(prop-2-en-1-yl)silane is unique due to the presence of both butoxy and prop-2-en-1-yl groups, which provide it with distinct chemical properties. This combination allows for a wide range of chemical reactions and applications, making it a valuable compound in various fields .